Cas no 1427687-36-2 (6-chloro-N-[2-(4-fluorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide)

• Product Name: 6-chloro-N-[2-(4-fluorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide
• CAS No: 1427687-36-2
• MF: C₁₄H₁₄ClFN₂O₃S
• MW: 344.788964748383
• CID: 5682483
• PubChem ID: 26544723
• Update Time: 2025-06-08

6-chloro-N-[2-(4-fluorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS033272099
• EN300-26589424
• 6-chloro-N-[2-(4-fluorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide
• 1427687-36-2
• Z133952430

• Inchi： 1S/C14H14ClFN2O3S/c1-18(8-9-21-12-4-2-11(16)3-5-12)22(19,20)13-6-7-14(15)17-10-13/h2-7,10H,8-9H2,1H3
• InChI Key： BAVLTQSRALPUGR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(N(C)CCOC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 344.0397693g/mol
• Monoisotopic Mass: 344.0397693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-chloro-N-[2-(4-fluorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide

Introduction to 6-Chloro-N-[2-(4-Fluorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide (CAS No. 1427687-36-2)

6-Chloro-N-[2-(4-fluorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide (CAS No. 1427687-36-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antibacterial, and anticancer properties.

The chemical structure of 6-chloro-N-[2-(4-fluorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide features a pyridine ring substituted with a chloro group at the 6-position and a sulfonamide moiety at the 3-position. The sulfonamide group is further substituted with a methyl group and an ethyl chain bearing a 4-fluorophenoxy group. This intricate structure imparts the compound with specific pharmacological properties that make it an attractive candidate for drug development.

Recent studies have highlighted the potential of 6-chloro-N-[2-(4-fluorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent anti-inflammatory effects, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β. These findings suggest that the compound could be developed into a novel anti-inflammatory drug for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-chloro-N-[2-(4-fluorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide has shown promising antibacterial activity against both Gram-positive and Gram-negative bacteria. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that the compound exhibits significant bactericidal effects against methicillin-resistant Staphylococcus aureus (MRSA), a notorious pathogen responsible for hospital-acquired infections. This discovery opens up new possibilities for developing antibiotics that can combat drug-resistant bacteria, a growing global health concern.

The anticancer potential of 6-chloro-N-[2-(4-fluorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide has also been explored in preclinical studies. Research published in the Cancer Research journal reported that the compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings suggest that the compound could be further developed into an effective anticancer agent for targeted therapy.

The pharmacokinetic properties of 6-chloro-N-[2-(4-fluorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide have been extensively studied to evaluate its suitability as a therapeutic agent. Preclinical data indicate that the compound exhibits favorable oral bioavailability, good plasma stability, and low toxicity profiles in animal models. These characteristics are crucial for ensuring effective drug delivery and minimizing adverse side effects in clinical settings.

In conclusion, 6-chloro-N-[2-(4-fluorophenoxy)ethyl]-N-methylpyridine-3-sulfonamide (CAS No. 1427687-36-2) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in anti-inflammatory, antibacterial, and anticancer therapies make it an exciting candidate for drug development. Ongoing research efforts aim to optimize its pharmacological properties and advance it through clinical trials to ultimately bring it to market as a safe and effective therapeutic agent.